(S)-2-(Thietan-3-ylamino)propan-1-ol

• Molecular Formula: C6H13NOS
• Molecular Weight: 147.24 g/mol
• IUPAC Name: (2S)-2-(thietan-3-ylamino)propan-1-ol
• InChI: InChI=1S/C6H13NOS/c1-5(2-8)7-6-3-9-4-6/h5-8H,2-4H2,1H3/t5-/m0/s1
• InChI Key: VZQZVMNANWXKAG-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](CO)NC1CSC1
• Canonical SMILES: CC(CO)NC1CSC1

Description

(S)-2-(Thietan-3-ylamino)propan-1-ol is a chiral amino alcohol characterized by a thietan (3-membered sulfur-containing ring) substituent at the amino group and a hydroxyl group on the propanol backbone.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Thietan vs. Thiophene and Phenyl Substituents

The thietan ring distinguishes (S)-2-(Thietan-3-ylamino)propan-1-ol from compounds with larger heterocycles or aromatic substituents. Key comparisons include:

Table 1: Structural and Functional Group Comparisons

Compound Name	Key Structural Features	Functional Groups	Molecular Formula	Molecular Weight (g/mol)
(S)-2-(Thietan-3-ylamino)propan-1-ol	Thietan ring (3-membered S-ring), chiral center	Amino, hydroxyl	C6H13NOS	Not reported
(S)-2-Amino-3-phenylpropan-1-ol	Phenyl group, chiral center	Amino, hydroxyl	C9H13NO	151.21
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophene (5-membered S-ring)	Methylamino, hydroxyl	C8H13NOS	Not reported

Key Observations :

• Ring Strain vs.
• Lipophilicity: The phenyl group in (S)-2-Amino-3-phenylpropan-1-ol enhances lipophilicity, whereas the thietan ring may balance polarity due to sulfur’s electronegativity .

Spectroscopic Differentiation

Infrared (IR) spectroscopy can differentiate structurally similar alcohols. For example, propan-1-ol and propan-2-ol share functional group regions but differ in fingerprint regions due to structural isomerism . By analogy, (S)-2-(Thietan-3-ylamino)propan-1-ol’s IR spectrum would show:

• Hydroxyl Stretch : ~3200–3600 cm⁻¹ (broad), similar to other alcohols.
• Fingerprint Region : Unique absorption bands from thietan ring vibrations (e.g., C-S stretching at ~600–700 cm⁻¹) and stereochemical configuration .